Cas no 1227605-72-2 (6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol)

6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol is a fluorinated pyridine derivative with a hydroxymethyl functional group, offering versatile utility in pharmaceutical and agrochemical research. Its structural features, including the fluorine substituent and pyridyl moiety, enhance binding affinity and metabolic stability, making it a valuable intermediate for drug discovery. The hydroxymethyl group provides a reactive site for further derivatization, enabling the synthesis of targeted bioactive compounds. This compound exhibits potential in the development of kinase inhibitors and other therapeutic agents due to its balanced lipophilicity and electronic properties. High purity and well-defined synthesis pathways ensure reproducibility for research applications.

6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol structure

1227605-72-2 structure

Product Name:6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol

CAS No:1227605-72-2

MF:C₁₁H₉FN₂O

MW:204.200365781784

CID:4925376

Update Time:2025-05-27

6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol
- Inchi： 1S/C11H9FN2O/c12-11-2-1-9(10(7-15)14-11)8-3-5-13-6-4-8/h1-6,15H,7H2
- InChI Key： YYBXZZVRUFNMFJ-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C2C=CN=CC=2)C(CO)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 197
XLogP3: 1
Topological Polar Surface Area: 46

6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026108-250mg	6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol	1227605-72-2	97%	250mg	$714.00	2023-09-03
Alichem	A023026108-500mg	6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol	1227605-72-2	97%	500mg	$1078.00	2023-09-03
Alichem	A023026108-1g	6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol	1227605-72-2	97%	1g	$1596.00	2023-09-03

6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Additional information on 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol

Research Brief on 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol (CAS: 1227605-72-2): Recent Advances and Applications

The compound 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol (CAS: 1227605-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol as a key intermediate in the synthesis of novel kinase inhibitors. Its pyridine and fluorinated moieties contribute to its ability to interact with specific binding sites in target proteins, making it a promising candidate for the development of treatments for cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity in preclinical models of non-small cell lung cancer (NSCLC).

In addition to its therapeutic potential, advancements in the synthetic routes for 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol have been reported. Researchers have optimized its production using palladium-catalyzed cross-coupling reactions, achieving higher yields and purity. These improvements are critical for scaling up production and facilitating further pharmacological evaluations.

Another area of interest is the compound's pharmacokinetic properties. Preliminary data suggest that 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol exhibits favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, challenges such as potential off-target effects and toxicity profiles require further investigation.

In conclusion, 6-Fluoro-3-(pyridin-4-yl)pyridine-2-methanol represents a versatile scaffold in medicinal chemistry, with promising applications in targeted therapy. Ongoing research aims to elucidate its mechanisms of action and optimize its derivatives for enhanced efficacy and safety. The compound's unique attributes position it as a valuable asset in the development of next-generation pharmaceuticals.